Cas no 1936202-74-2 (Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate)

Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate structure
1936202-74-2 structure
Product Name:Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate
CAS No:1936202-74-2
MF:C7H9BrN2O2
MW:233.062560796738
CID:4823848
Update Time:2023-08-19

Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate
    • Inchi: 1S/C7H9BrN2O2/c1-3-12-6(11)5-4-9-7(8)10(5)2/h4H,3H2,1-2H3
    • InChI Key: OYFKYTSPVVQWLQ-UHFFFAOYSA-N
    • SMILES: BrC1=NC=C(C(=O)OCC)N1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.1

Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A069003592-1g
Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate
1936202-74-2 95%
1g
$531.26 2023-09-02
Alichem
A069003592-5g
Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate
1936202-74-2 95%
5g
$1610.58 2023-09-02
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